[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]({[1-(2-fluoroethyl)-1H-pyrazol-5-yl]methyl})amine

• Molecular Formula: C12H18FN5
• Molecular Weight: 251.30 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-[2-(2-fluoroethyl)pyrazol-3-yl]methanamine
• InChI: InChI=1S/C12H18FN5/c1-10-11(8-16-17(10)2)7-14-9-12-3-5-15-18(12)6-4-13/h3,5,8,14H,4,6-7,9H2,1-2H3
• InChI Key: FTCMHSWWKUXIOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNCC2=CC=NN2CCF

Description

This compound features two pyrazole rings connected via a methylamine linker. The first pyrazole (1,5-dimethyl-1H-pyrazol-4-yl) is substituted with methyl groups at positions 1 and 5, while the second pyrazole (1-(2-fluoroethyl)-1H-pyrazol-5-yl) contains a 2-fluoroethyl substituent at position 1. The fluorine atom in the fluoroethyl group enhances lipophilicity and metabolic stability, a common strategy in medicinal chemistry to optimize pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine typically involves multi-step organic reactions The initial step often includes the formation of the pyrazole rings through cyclization reactions involving hydrazines and 1,3-diketones

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors to ensure consistent reaction conditions and the implementation of purification techniques such as recrystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

(1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, potentially leading to the formation of pyrazole N-oxides.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride, which may reduce any carbonyl groups present in the compound.

Substitution: Nucleophilic substitution reactions can occur, especially at the fluoroethyl group, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while substitution reactions could introduce various functional groups into the molecule.

Scientific Research Applications

Structural Information

• Molecular Formula: C11H15N3
• Molecular Weight: 205.26 g/mol
• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-(2-fluoroethyl)-1H-pyrazol-5-amine

Antibacterial Activity

Recent studies have highlighted the antibacterial potential of pyrazole derivatives, including the compound . Research indicates that pyrazole-based compounds exhibit significant antibacterial activity against various strains such as Escherichia coli, Staphylococcus aureus, and Listeria monocytogenes. A study synthesized a series of new pyrazole derivatives and evaluated their in vitro activities, revealing that certain compounds displayed excellent antibacterial effects, which were linked to their molecular structure and electronic properties .

Antifungal Activity

While the compound did not show antifungal properties in some studies, it is essential to note that modifications to the pyrazole structure can lead to enhanced biological activity. The relationship between structural modifications and biological efficacy was explored through molecular docking studies, which provided insights into binding affinities with target proteins .

Molecular Docking Studies

Molecular docking has been a crucial tool in understanding the interaction between the synthesized compounds and biological targets. The docking studies conducted on similar pyrazole derivatives indicated favorable binding modes with specific proteins related to bacterial resistance mechanisms . This computational approach helps predict the potential efficacy of new derivatives before experimental validation.

Herbicidal Activity

The compound has also been investigated for its herbicidal properties. Research aimed at optimizing existing herbicides led to the synthesis of various pyrazole derivatives, including those with modifications similar to the compound discussed. These derivatives demonstrated enhanced herbicidal activity against specific weeds, indicating their potential use in agricultural applications .

Case Study 1: Antibacterial Efficacy

In a study published in 2022, a series of pyrazole derivatives were synthesized and tested for their antibacterial properties. The results showed that compounds with specific substituents on the pyrazole ring exhibited remarkable activity against E. coli and S. aureus. The study emphasized the importance of structural features such as electron-withdrawing groups in enhancing antibacterial potency .

Case Study 2: Herbicide Development

A recent investigation focused on developing new herbicides based on pyrazole structures. The research synthesized multiple derivatives and assessed their effectiveness against common agricultural weeds. The findings indicated that certain modifications could significantly improve herbicidal action, supporting the potential application of these compounds in crop protection .

Mechanism of Action

The mechanism of action of (1,5-dimethyl-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine involves its interaction with specific molecular targets. For instance, in medicinal applications, it may bind to enzymes or receptors, modulating their activity. The exact pathways and targets can vary depending on the specific application and the functional groups present in the molecule.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Pyrazole-Based Amines with Fluorinated Substituents

(a) [(2,3-Difluorophenyl)methyl][(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula : C₁₃H₁₂F₃N₃O₂
• Key Features: Aromatic difluorophenyl group instead of fluoroethyl.
• Purity : 95% (HPLC) .

(b) [(2,3-Dimethoxyphenyl)methyl][(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amine

• Molecular Formula : C₁₅H₂₁N₃O₂
• Key Features : Methoxy groups enhance solubility but reduce membrane permeability compared to fluorine. Demonstrates the trade-off between hydrophilicity and bioavailability .

(c) Target Compound vs. Analogs

Property	Target Compound	[(2,3-Difluorophenyl)methyl] Analog	[(2,3-Dimethoxyphenyl)methyl] Analog
Molecular Weight	~300–350 g/mol (estimated)	299.25 g/mol	275.35 g/mol
Substituent Effects	Aliphatic fluoroethyl	Aromatic difluorophenyl	Methoxyphenyl
Lipophilicity (LogP)	Higher (fluoroethyl)	Moderate (aromatic F)	Lower (methoxy)

Pyrazole-Pyrimidine Hybrids

(a) 4-(1,3-Dimethyl-1H-pyrazol-4-yl)-5-fluoro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine

• Molecular Formula : C₁₃H₁₅FN₇
• Key Features : Pyrimidine core with fluorinated pyrazole substituents. Acts as a CDK2 inhibitor (IC₅₀ = 12 nM), highlighting the role of fluorine in enhancing target engagement .
• Synthetic Route : Nucleophilic substitution of 2-chloro-pyrimidine with pyrazole-4-amine .

(b) Target Compound vs. Pyrimidine Hybrid

Property	Target Compound	Pyrazole-Pyrimidine Hybrid
Core Structure	Dual pyrazole	Pyrimidine-pyrazole
Fluorine Position	Aliphatic (fluoroethyl)	Aromatic (pyrimidine ring)
Bioactivity	Not reported	CDK2 inhibition (IC₅₀ = 12 nM)

Halogenated Benzimidazole Derivatives

(a) (2-Fluoro-5-pyridin-3-yl-phenyl)-{1-methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-amine

• Molecular Formula : C₂₇H₁₈F₄N₆O
• Key Features: Trifluoromethyl and fluorine substituents on benzimidazole. The compound exhibits nanomolar potency in kinase assays, underscoring fluorine's role in optimizing drug-receptor interactions .

(b) Target Compound vs. Benzimidazole Analog

Property	Target Compound	Benzimidazole Derivative
Structural Complexity	Moderate (dual pyrazole)	High (benzimidazole-pyridine-imidazole)
Fluorine Utility	Metabolic stability	Enhanced binding affinity (trifluoromethyl)

Biological Activity

The compound (1,5-dimethyl-1H-pyrazol-4-yl)methylamine is a pyrazole derivative that has garnered attention for its potential biological activities. Pyrazole compounds are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. This article aims to provide a comprehensive overview of the biological activity of this specific compound, supported by case studies and research findings.

Chemical Structure and Properties

The compound can be represented structurally as follows:

$$\text{C}_{12}\text{H}_{16}\text{F}\text{N}_6$$

This indicates that it contains multiple functional groups that may contribute to its biological activity. The presence of dimethyl and fluorinated moieties is particularly noteworthy, as these groups can influence the compound's interaction with biological targets.

Antipsychotic Effects

Research has indicated that related pyrazole compounds exhibit antipsychotic-like profiles without binding to dopamine receptors, which is a common mechanism for many antipsychotic drugs. For instance, a study on (5-amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone demonstrated significant behavioral effects predictive of antipsychotic efficacy, despite the absence of dopamine receptor binding . This suggests that the compound may operate through alternative pathways, potentially involving serotonin or other neurotransmitter systems.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives. For example, compounds with similar structures have shown promising results in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines. A notable review detailed the anticancer activities of several pyrazole-containing compounds, indicating that modifications to the pyrazole ring can enhance efficacy against specific cancer types .

Antibacterial Properties

Certain pyrazole derivatives have also been evaluated for their antibacterial properties. A study on functionally substituted 1-phenyl-1H-pyrazolo[3,4-d]pyrimidines revealed good antibacterial activity against various strains . This suggests that the compound may possess similar properties, warranting further investigation.

Summary of Biological Activities

Biological Activity	Observations
Antipsychotic	Antipsychotic-like profile without dopamine receptor binding
Anticancer	Inhibitory effects on cancer cell proliferation; apoptosis induction
Antibacterial	Effective against various bacterial strains

Case Study 1: Antipsychotic Evaluation

In a behavioral study involving aged rodents, the compound (5-amino-1,3-dimethyl-1H-pyrazol-4-yl)(2-fluorophenyl)methanone was found to induce clonic seizures. However, analogs without this side effect were identified, suggesting a need for careful structure-activity relationship studies to optimize therapeutic profiles while minimizing adverse effects .

Case Study 2: Anticancer Research

A series of pyrazole derivatives were evaluated for their anticancer activities in vitro. The results indicated that specific modifications to the pyrazole structure could enhance selectivity and potency against certain cancer cell lines. For example, compounds with additional halogen substituents showed increased cytotoxicity compared to their non-halogenated counterparts .